benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide

• CAS No.: 132832-27-0
• Product Name: benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide
• Molecular Formula: C22H16O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: (16S,18R,19S,20R)-17-oxahexacyclo[12.9.0.02,7.08,13.015,21.016,18]tricosa-1(14),2,4,6,8,10,12,15(21),22-nonaene-19,20-diol
• Standard InChI: InChI=1S/C22H16O3/c23-19-16-10-9-15-13-7-2-1-5-11(13)12-6-3-4-8-14(12)17(15)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1
• Standard InChIKey: GZHHSQMUVHHNOY-CLAROIROSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)[C@H]([C@@H]([C@@H]6[C@H]5O6)O)O
• SMILES: C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)C(C(C6C5O6)O)O
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C4=CC=CC=C24)C5=C(C=C3)C(C(C6C5O6)O)O
• Synonyms: enzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide; benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide, (7alpha,8beta,8aalpha, 9aalpha)-isomer; benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide, (7alpha,8beta,8aalpha,9aalpha), (+-)-isomer; benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide, (7alpha,8beta,8abeta,9abeta), (+-)-isomer; BgC-diol-epoxide; syn-benzo(g)chrysene-11,12-dihydrodiol-13,14-epoxide
• PubChem Compound: 115110
• Last Modified: Nov 11 2021